1. Home
  2. Product
  3. Bicyclo[4.1.0]heptan-3-one, 2-methyl-6-(1-methylethyl)-, (1alpha,6alpha)-(9CI)
Bicyclo[4.1.0]heptan-3-one, 2-methyl-6-(1-methylethyl)-, (1alpha,6alpha)-(9CI) Bicyclo[4.1.0]heptan-3-one, 2-methyl-6-(1-methylethyl)-, (1alpha,6alpha)-(9CI)
Brand Name: Vulcanchem
CAS No.: 178686-04-9
VCID: VC20900266
InChI: InChI=1S/C11H18O/c1-7(2)11-5-4-10(12)8(3)9(11)6-11/h7-9H,4-6H2,1-3H3/t8?,9-,11-/m1/s1
SMILES: CC1C2CC2(CCC1=O)C(C)C
Molecular Formula: C11H18O
Molecular Weight: 166.26 g/mol

Bicyclo[4.1.0]heptan-3-one, 2-methyl-6-(1-methylethyl)-, (1alpha,6alpha)-(9CI)

CAS No.: 178686-04-9

Cat. No.: VC20900266

Molecular Formula: C11H18O

Molecular Weight: 166.26 g/mol

* For research use only. Not for human or veterinary use.

Bicyclo[4.1.0]heptan-3-one, 2-methyl-6-(1-methylethyl)-, (1alpha,6alpha)-(9CI) - 178686-04-9

Specification

CAS No. 178686-04-9
Molecular Formula C11H18O
Molecular Weight 166.26 g/mol
IUPAC Name (1R,6R)-2-methyl-6-propan-2-ylbicyclo[4.1.0]heptan-3-one
Standard InChI InChI=1S/C11H18O/c1-7(2)11-5-4-10(12)8(3)9(11)6-11/h7-9H,4-6H2,1-3H3/t8?,9-,11-/m1/s1
Standard InChI Key FYSICFIXDQVBNH-HOGWDWRMSA-N
Isomeric SMILES CC1[C@H]2C[C@]2(CCC1=O)C(C)C
SMILES CC1C2CC2(CCC1=O)C(C)C
Canonical SMILES CC1C2CC2(CCC1=O)C(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19